N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-2,2-dimethyl-1-(2-thienyl)cyclopropanecarboxamide

• IUPAC Name: N-[(1-ethylpyrazol-4-yl)methyl]-2,2-dimethyl-1-thiophen-2-ylcyclopropane-1-carboxamide
• InChI: InChI=1S/C16H21N3OS/c1-4-19-10-12(9-18-19)8-17-14(20)16(11-15(16,2)3)13-6-5-7-21-13/h5-7,9-10H,4,8,11H2,1-3H3,(H,17,20)
• InChI Key: VWRQNUVHIRMNCM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)CNC(=O)C2(CC2(C)C)C3=CC=CS3
• Molecular Formula: C16H21N3OS
• Molecular Weight: 303.4 g/mol

Description

The compound “N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-2,2-dimethyl-1-(2-thienyl)cyclopropanecarboxamide” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. The pyrazole ring is attached to an ethyl group and a cyclopropane ring, which is further attached to a thiophene ring and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups and rings. The pyrazole ring is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. The cyclopropane ring is a three-membered carbon ring, and the thiophene ring is a five-membered ring with four carbon atoms and one sulfur atom.